Cas no 15440-98-9 (4-N-Hexyloxynitrobenzene)
4-N-Hexyloxynitrobenzene structure
Product Name:4-N-Hexyloxynitrobenzene
CAS No:15440-98-9
MF:C12H17NO3
MW:223.268283605576
MDL:MFCD00043610
CID:201586
PubChem ID:87573724
Update Time:2025-04-19
4-N-Hexyloxynitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(hexyloxy)-4-nitro-
- 1-(hexyloxy)-4-nitroBenzene
- 1-Hexyloxy-4-nitrobenzene
- 1-hexoxy-4-nitrobenzene
- 4-Hexyloxynitrobenzene
- 4-N-HEXYLOXYNITROBENZENE
- Hexyl 4-Nitrophenyl Ether
- Benzene, 1-(hexyloxy)-4-nitro-
- p-Hexyloxy nitro benzene
- Hexyl p-nitrophenyl ether
- Ether, hexyl p-nitrophenyl
- p-Hexyloxy nitrobenzene
- 4-Nitrophenylhexyl ether
- p-Nitrophenyl hexyl ether
- VLMYJULPWGTTAV-UHFFFAOYSA-N
- DTXSID2065888
- SCHEMBL1963497
- AKOS027320900
- MFCD00043610
- CS-0320887
- FT-0716396
- AS-59122
- D91691
- 1-Hexyloxy-4-nitro-benzene
- N0373
- 15440-98-9
- DA-21088
- 4-N-Hexyloxynitrobenzene
-
- MDL: MFCD00043610
- Inchi: 1S/C12H17NO3/c1-2-3-4-5-10-16-12-8-6-11(7-9-12)13(14)15/h6-9H,2-5,10H2,1H3
- InChI Key: VLMYJULPWGTTAV-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCC
Computed Properties
- Exact Mass: 223.12100
- Monoisotopic Mass: 223.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.6
- Topological Polar Surface Area: 55
Experimental Properties
- Color/Form: Not determined
- Density: 1.1223 (rough estimate)
- Boiling Point: 364.56°C (rough estimate)
- Flash Point: 25 °C
- Refractive Index: 1.5300 (estimate)
- PSA: 55.05000
- LogP: 4.07710
- Solubility: Not determined
4-N-Hexyloxynitrobenzene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-N-Hexyloxynitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N252210-5g |
4-N-Hexyloxynitrobenzene |
15440-98-9 | 5g |
$ 310.00 | 2022-06-03 | ||
| TRC | N252210-10g |
4-N-Hexyloxynitrobenzene |
15440-98-9 | 10g |
$ 515.00 | 2022-06-03 | ||
| TRC | N252210-25g |
4-N-Hexyloxynitrobenzene |
15440-98-9 | 25g |
$ 1025.00 | 2022-06-03 | ||
| Alichem | A019088884-100g |
1-(Hexyloxy)-4-nitrobenzene |
15440-98-9 | 95% | 100g |
682.64 USD | 2021-06-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0373-25G |
1-Hexyloxy-4-nitrobenzene |
15440-98-9 | >98.0%(GC) | 25g |
¥530.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0373-25g |
4-N-Hexyloxynitrobenzene |
15440-98-9 | 98.0%(GC) | 25g |
¥560.0 | 2022-06-10 | |
| abcr | AB136713-25 g |
4-n-Hexyloxynitrobenzene, 98%; . |
15440-98-9 | 98% | 25g |
€278.40 | 2023-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0373-25g |
4-N-Hexyloxynitrobenzene |
15440-98-9 | 98.0%(GC) | 25g |
¥560.0 | 2023-09-02 | |
| abcr | AB136713-25g |
4-n-Hexyloxynitrobenzene, 98%; . |
15440-98-9 | 98% | 25g |
€241.00 | 2025-02-17 | |
| 1PlusChem | 1P003MAW-1g |
4-N-HEXYLOXYNITROBENZENE |
15440-98-9 | 98% | 1g |
$44.00 | 2025-02-20 |
4-N-Hexyloxynitrobenzene Related Literature
-
Jun Li,Yuehua Cong,Haozhou Huang,Qiankun Shi,Yinggang Jia,Baoyan Zhang New J. Chem. 2022 46 9024
15440-98-9 (4-N-Hexyloxynitrobenzene) Related Products
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